Cas no 946729-40-4 (5-Fluoro-2-(2-methylphenoxy)aniline)

• Product Name: 5-Fluoro-2-(2-methylphenoxy)aniline
• CAS No: 946729-40-4
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 4721518
• Update Time: 2023-08-16

5-Fluoro-2-(2-methylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-(2-METHYLPHENOXY)ANILINE
• 5-Fluoro-2-(2-methylphenoxy)aniline

• Inchi： 1S/C13H12FNO/c1-9-4-2-3-5-12(9)16-13-7-6-10(14)8-11(13)15/h2-8H,15H2,1H3
• InChI Key： ODSLPPLJQSQGRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 35.2